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Compound of Interest

Compound Name: Methylstat (hydrate)
Cat. No.: B1158421
Get Quote

Abstract & Mechanism of Action

Methylstat is a potent, selective histone demethylase inhibitor targeting the Jumoniji C (JmjC)
domain-containing proteins, specifically Jmjd3 (KDM6B) and Utx (KDMG6A). By inhibiting these
enzymes, Methylstat prevents the demethylation of H3K27me3 (trimethylated histone H3 at
lysine 27), a repressive chromatin mark. This inhibition restores H3K27me3 levels, leading to
the transcriptional repression of oncogenes and the re-activation of tumor suppressor pathways
such as p53 and p21.

Methylstat is a methyl ester prodrug; in vivo, cellular esterases hydrolyze it into its active free-
acid form, which exhibits enhanced cell permeability compared to the free acid itself.

Mechanism of Action Diagram
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Caption: Methylstat functions as a prodrug that, upon hydrolysis, inhibits Jmjd3/Utx, preserving
H3K27me3 marks and altering gene expression to suppress tumor growth.

Compound Formulation (Critical)

Methylstat is hydrophobic and prone to precipitation in aqueous buffers. Successful in vivo
delivery requires a specific co-solvent system. Do not use simple PBS or Saline alone, as this
will result in immediate precipitation and inconsistent dosing.

Recommended Vehicle System

The "10/40/5/45" formulation is the industry standard for solubilizing Methylstat for
intraperitoneal (IP) injection.

Component Percentage (viv) Function

Primary solvent (solubilizes the

DMSO 10%

drug)

Co-solvent (maintains
PEG300 40% -

solubility)

Surfactant (prevents
Tween-80 5% ]

aggregation)
Saline (0.9% NacCl) 45% Diluent (adjusts tonicity)

Preparation Protocol (Step-by-Step)

Target Concentration: 2.5 mg/mL (Suitable for 10 mg/kg dose at 4 mL/kg volume, or adjusted
for 10 mL/kg).

e Weighing: Weigh the required amount of Methylstat powder (e.g., 2.5 mg for 1 mL of working
solution).

o Step 1 (DMSO): Dissolve the powder completely in 10% of the final volume of pure DMSO.
Vortex until the solution is perfectly clear.

o Example: Add 100 uL DMSO to 2.5 mg Methylstat.[1]
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e Step 2 (PEG300): Add 40% of the final volume of PEG300 to the DMSO solution. Vortex
thoroughly.

o Example: Add 400 pL PEG300.

o Step 3 (Tween-80): Add 5% of the final volume of Tween-80. Vortex gently to mix (avoid
excessive foaming).

o Example: Add 50 pL Tween-80.

o Step 4 (Saline): Slowly add 45% of the final volume of pre-warmed (37°C) Saline while
vortexing or stirring.

o Example: Add 450 uL Saline.

o Final Check: The solution should be clear. If precipitation occurs, sonicate in a warm water
bath (37°C) for 5-10 minutes.

Storage Warning: Prepare fresh immediately before use. Do not store the diluted working
solution for more than 24 hours, as Methylstat may precipitate or degrade.

Administration Routes & Dosages

The primary validated route for Methylstat in mouse models (xenograft, angiogenesis assays)
is Intraperitoneal (IP) injection.

A. Intraperitoneal (IP) Injection (Standard)[2]

o Recommended Dose:10 mg/kg[2][3][4]

o Note: Doses up to 20 mg/kg have been explored, but 10 mg/kg is the standard effective
dose for angiogenesis inhibition with minimal toxicity.

e Dosing Volume: 10 mL/kg (Standard) or 5 mL/kg (Concentrated).
o For a 20g mouse: Inject 200 pL (at 1 mg/mL concentration) or 100 L (at 2 mg/mL).

e Frequency: Daily (g.d.) or Every Other Day (g.o.d.).
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o Duration: Typically 14-21 days for xenograft studies.

o Needle Size: 25G or 27G.

B. Subcutaneous (SC) / Intratumoral (IT)

o Usage: Less common for systemic therapy but may be used for local delivery in specific solid
tumor models.

e Vehicle: Same as IP (10/40/5/45).

e Dose: 5-10 mg/kg.

C. Oral Gavage (PO)[5]

o Status: Not recommended as the primary route due to potential hydrolysis in the stomach
acid before absorption, unless encapsulated in specialized enteric coatings.

Experimental Workflow

This workflow outlines a typical 21-day xenograft study using Methylstat.
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Click to download full resolution via product page

Caption: Standard 21-day experimental workflow for evaluating Methylstat efficacy in tumor
xenograft models.

Toxicity & Troubleshooting
Toxicity Monitoring
Methylstat is generally well-tolerated at 10 mg/kg. However, continuous dosing (>14 days)

requires strict monitoring.

* Body Weight: Weigh mice daily. A loss of >15% body weight indicates toxicity; stop dosing
immediately.
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» Behavior: Watch for lethargy, ruffled fur, or hunched posture.

¢ Vehicle Toxicity: The high percentage of PEG300 (40%) can sometimes cause mild irritation.
If observed, reduce PEG300 to 30% and increase Saline, provided solubility is maintained.

Troubleshooting Guide

Issue Probable Cause Solution

Precipitation upon adding Added too fast or solution was Add Saline dropwise to warm

Saline cold. solution while vortexing.
Dose too high or vehicle Reduce dose to 5 mg/kg or

Mice losing weight ) ) )
intolerance. switch to g.o.d. dosing.

Ensure fresh preparation daily.
] Drug degradation or poor Verify H3K27me3 levels in
No tumor reduction observed ) )
perfusion. tumor tissue (Western Blot) to

confirm target engagement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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